Cas no 62614-46-4 (4-[(2S)-2-Methylbutyl]benzoic acid)
62614-46-4 structure
Product Name:4-[(2S)-2-Methylbutyl]benzoic acid
CAS No:62614-46-4
MF:C12H16O2
MW:192.254243850708
CID:57896
PubChem ID:14177395
Update Time:2025-04-18
4-[(2S)-2-Methylbutyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2S)-2-Methylbutyl]benzoic acid
- BENZOIC ACID,4-[(2S)-2-METHYLBUTYL]
- OOJNHQQNTIEJDO-VIFPVBQESA-N
- 62614-46-4
- (S)-4-(2'-methylbutyl)benzoic acid
- SCHEMBL9234376
- 4-((2s)-2-methylbutyl)benzoic acid
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- Inchi: 1S/C12H16O2/c1-3-9(2)8-10-4-6-11(7-5-10)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)/t9-/m0/s1
- InChI Key: OOJNHQQNTIEJDO-VIFPVBQESA-N
- SMILES: OC(C1C=CC(=CC=1)C[C@@H](C)CC)=O
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.041
- Boiling Point: 308.7 °C at 760 mmHg
- Flash Point: 308.7 °C at 760 mmHg
4-[(2S)-2-Methylbutyl]benzoic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
62614-46-4 (4-[(2S)-2-Methylbutyl]benzoic acid) Related Products
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- 20029-52-1(4-Cyclohexylbenzoic acid)
- 65355-29-5(Np(trans-4-N-propylcyclohexyl)benzoicacid)
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